![molecular formula C28H25FN2O6 B2516573 N-(3,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide CAS No. 895653-27-7](/img/structure/B2516573.png)
N-(3,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
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Description
N-(3,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H25FN2O6 and its molecular weight is 504.514. The purity is usually 95%.
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Scientific Research Applications
- The compound’s structural features suggest potential anticancer activity. Researchers have explored its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. Investigations into its mechanism of action and interactions with cellular pathways are ongoing .
- Scientists have studied this compound as an enzyme inhibitor. Its interaction with specific enzymes, such as kinases or proteases, could provide insights into disease pathways or therapeutic targets. Understanding its binding affinity and selectivity is crucial for drug development .
- The complex quinoline-based structure of this compound makes it an interesting target for synthetic chemists. Researchers explore efficient routes to synthesize it, aiming for scalability and improved yields. Such efforts contribute to the field of natural product synthesis .
- In recent studies, related compounds have been investigated for their role in plant defense against herbivores. These compounds inhibit lipid biosynthesis in herbivores, acting as a chemical deterrent. Understanding their ecological impact and potential applications in agriculture is an active area of research .
- The compound’s unique scaffold offers opportunities for medicinal chemistry. Researchers explore modifications to enhance its pharmacological properties, such as bioavailability, solubility, and target specificity. Rational drug design based on its structure can lead to novel therapeutic agents .
- Fluorescent derivatives of this compound can serve as imaging probes. Researchers label it with fluorophores to visualize specific cellular components or processes. Applications include tracking drug distribution, studying cellular uptake, and monitoring intracellular events .
- Given its structural resemblance to other bioactive molecules, researchers investigate its potential as a ligand for specific receptors. In neuroscience, understanding its interactions with neurotransmitter receptors or ion channels could reveal insights into neuronal function and disease mechanisms .
- Researchers analyze the compound’s stability, metabolism, and pharmacokinetic properties. These studies inform dosing regimens, potential drug-drug interactions, and safety profiles. Pharmacokinetic data are essential for clinical development .
Anticancer Research
Chemical Biology and Enzyme Inhibition
Natural Product Synthesis
Plant Defense Mechanisms
Medicinal Chemistry and Drug Design
Biological Imaging and Fluorescent Probes
Neuroscience and Receptor Modulation
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25FN2O6/c1-4-37-20-10-11-23-21(14-20)28(34)22(27(33)17-5-7-18(29)8-6-17)15-31(23)16-26(32)30-19-9-12-24(35-2)25(13-19)36-3/h5-15H,4,16H2,1-3H3,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDOFNKBLFRTLGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25FN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.